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Compound of Interest

Compound Name: 1-Ethoxy-2-methoxyethane

Cat. No.: B1594158 Get Quote

Essential Safety and Handling Guide for 1-
Ethoxy-2-methoxyethane
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1-Ethoxy-2-methoxyethane (CAS No. 5137-45-1). It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Chemical Overview: 1-Ethoxy-2-methoxyethane is a colorless, flammable liquid.[1] It is

recognized as an irritant and may cause skin, eye, and respiratory irritation.[2][3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the required protective equipment.
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PPE Category Specifications Citation

Eye and Face Protection

Wear chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) approved

standards. A face shield should

be worn where splashing is a

risk.

[4][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene

rubber) must be worn. A lab

coat or a chemical-resistant

apron is also required to

protect against skin contact.

[6]

Respiratory Protection

Work must be conducted in a

well-ventilated area, preferably

within a chemical fume hood. If

ventilation is inadequate or

exposure limits are exceeded,

a NIOSH/MSHA approved

respirator with an organic

vapor cartridge is necessary.

[4][5]

Body Protection

Wear appropriate protective

clothing to prevent skin

exposure. In case of fire,

flame-retardant antistatic

protective clothing is

recommended.

[7]

Operational Plan: Safe Handling and Disposal
Adherence to the following step-by-step procedures is critical for maintaining a safe laboratory

environment.

1. Preparation and Handling:
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Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[5]

Work in a well-ventilated area, such as a chemical fume hood, to minimize the inhalation of

vapors.[6]

Avoid direct contact with skin, eyes, and clothing.[6]

Do not breathe vapors or mists.

Keep the chemical away from heat, sparks, and open flames as it is a flammable liquid.[3]

Use non-sparking tools and ground/bond containers and receiving equipment to prevent

static discharge.[5]

2. Hygiene:

Wash hands thoroughly with soap and water after handling the chemical.[8]

Do not eat, drink, or smoke in the work area.[8]

Remove any contaminated clothing immediately and wash it before reuse.[5]

3. Storage:

Store the chemical in a tightly closed container in a cool, dry, and well-ventilated place.[6][7]

Keep it away from heat and sources of ignition.[7]

Store away from incompatible materials such as strong oxidizing agents.[6]

4. Spill Management:

Small Spills: Absorb the spill with an inert, non-combustible material such as vermiculite, dry

sand, or earth. Place the absorbed material into a sealed, labeled container for disposal.

Large Spills: Evacuate the area immediately. Contain the spill if it can be done without risk.

Contact your institution's Environmental Health and Safety (EHS) department or emergency
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response team for cleanup and disposal.

5. Disposal:

Dispose of 1-Ethoxy-2-methoxyethane waste and contaminated materials in accordance

with local, state, and federal regulations.

Do not dispose of the chemical down the drain.[7][8]

Arrange for the collection of chemical waste by a licensed and qualified hazardous waste

disposal contractor.

Experimental Workflow: Safe Handling of 1-Ethoxy-
2-methoxyethane
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Workflow for Safe Handling of 1-Ethoxy-2-methoxyethane

Preparation:
- Verify fume hood function

- Confirm eyewash/shower access
- Don appropriate PPE

Handling:
- Dispense in fume hood
- Keep container closed

- Avoid heat and ignition sources

Proceed with caution

Post-Handling:
- Securely close container

- Clean work area

Spill or Exposure?

Hygiene:
- Remove PPE

- Wash hands thoroughly

Waste Disposal:
- Segregate waste
- Label container

- Arrange for licensed disposal

Storage:
- Store in a cool, dry, ventilated area

- Away from incompatibles

No

Follow Spill Protocol:
- Absorb/Contain
- Contact EHS

Yes, Spill

Follow First Aid:
- Use eyewash/shower

- Seek medical attention

Yes, Exposure

Click to download full resolution via product page

Caption: Safe handling workflow for 1-Ethoxy-2-methoxyethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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